Cas no 1559367-56-4 (methylphenyl(2-phenylcyclopropyl)methylamine)

• Product Name: methylphenyl(2-phenylcyclopropyl)methylamine
• CAS No: 1559367-56-4
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 5824219
• PubChem ID: 81624227
• Update Time: 2025-05-24

methylphenyl(2-phenylcyclopropyl)methylamine Chemical and Physical Properties

Names and Identifiers

• methylphenyl(2-phenylcyclopropyl)methylamine
• 1559367-56-4
• AKOS020203651
• methyl[phenyl(2-phenylcyclopropyl)methyl]amine
• EN300-1707968

• Inchi： 1S/C17H19N/c1-18-17(14-10-6-3-7-11-14)16-12-15(16)13-8-4-2-5-9-13/h2-11,15-18H,12H2,1H3
• InChI Key： ACWFGOUILALDPP-UHFFFAOYSA-N
• SMILES： N(C)C(C1C=CC=CC=1)C1CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 237.151749610g/mol
• Monoisotopic Mass: 237.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methylphenyl(2-phenylcyclopropyl)methylamine

Introduction to Methylphenyl(2-phenylcyclopropyl)methylamine (CAS No. 1559367-56-4)

Methylphenyl(2-phenylcyclopropyl)methylamine, a compound with the chemical identifier CAS No. 1559367-56-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and pharmacological research.

The molecular structure of methylphenyl(2-phenylcyclopropyl)methylamine consists of a phenyl group attached to a cyclopropyl ring, which is further substituted with a methylamine moiety. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological profile of this compound. Preliminary studies have suggested that methylphenyl(2-phenylcyclopropyl)methylamine exhibits promising biological activity, particularly in the context of central nervous system (CNS) disorders. Its ability to interact with various neurotransmitter systems has opened up new avenues for research into potential treatments for conditions such as attention deficit hyperactivity disorder (ADHD) and narcolepsy.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active molecules. This similarity suggests that methylphenyl(2-phenylcyclopropyl)methylamine may possess similar mechanisms of action, while also offering unique advantages due to its distinct chemical properties. Such structural features are often critical in determining the efficacy and selectivity of a drug candidate.

The synthesis of methylphenyl(2-phenylcyclopropyl)methylamine presents both challenges and opportunities for chemists. The cyclopropyl ring, in particular, requires careful handling to ensure optimal yield and purity. Advanced synthetic methodologies have been employed to overcome these challenges, resulting in more efficient and scalable production processes.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers to predict its pharmacological effects with greater accuracy. These computational tools are indispensable in modern drug discovery, enabling the rapid screening of numerous compounds for potential therapeutic applications.

The pharmacokinetic properties of methylphenyl(2-phenylcyclopropyl)methylamine are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical use. Preclinical studies have begun to unravel these processes, providing valuable data for further development.

In addition to its potential therapeutic applications, methylphenyl(2-phenylcyclopropyl)methylamine has shown promise as a tool compound in academic research. Its unique structure allows researchers to probe fundamental questions about neurotransmitter function and receptor interactions. Such studies contribute to our overall understanding of neurological disorders and may lead to the discovery of new treatment strategies.

The future direction of research on methylphenyl(2-phenylcyclopropyl)methylamine is likely to be shaped by ongoing discoveries in related fields. For instance, the integration of artificial intelligence (AI) into drug discovery processes may accelerate the identification of new derivatives with enhanced pharmacological properties. Similarly, advances in gene editing technologies could provide new insights into how this compound interacts with genetic factors influencing CNS disorders.

In conclusion, methylphenyl(2-phenylcyclopropyl)methylamine (CAS No. 1559367-56-4) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further exploration. As research continues to uncover new aspects of this compound's properties and potential applications, it is likely to play an increasingly important role in the development of novel therapeutic agents for CNS disorders and beyond.